![molecular formula C14H23O3P B1592250 Diethyl (4-Isopropylbenzyl)phosphonate CAS No. 77237-55-9](/img/structure/B1592250.png)
Diethyl (4-Isopropylbenzyl)phosphonate
Overview
Description
Diethyl (4-Isopropylbenzyl)phosphonate is an organic compound with the molecular formula C14H23O3P . It is also known by other names such as Diethyl { [4- (propan-2-yl)phenyl]methyl}phosphonate and Phosphonic acid, P-[ [4- (1-methylethyl)phenyl]methyl]-, diethyl ester .
Molecular Structure Analysis
The molecular structure of this compound consists of 41 bonds in total, including 18 non-H bonds, 7 multiple bonds, 7 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 phosphonate .Physical And Chemical Properties Analysis
This compound is a liquid at 20°C . It has a molecular weight of 270.31 . The compound has a specific gravity of 1.05 and a refractive index of 1.49 . It has a flash point of 187°C .Scientific Research Applications
Corrosion Inhibition
Diethyl phosphonates, including variants like diethyl (phenylamino) methyl) phosphonate derivatives, have been studied for their efficacy as corrosion inhibitors. These compounds, including similar derivatives such as diethyl (((4-chlorophenyl)amino)(phenyl)methyl)phosphonate, have shown significant inhibition efficiency against steel corrosion in acidic environments, which is crucial for industrial applications like metal pickling processes (Gupta et al., 2017).
Synthesis of Alkynes
Diethyl phosphonates are involved in the synthesis of complex organic compounds. For example, the preparation and use of diethyl (dichloromethyl)phosphonate in the synthesis of alkynes like (4-Methoxyphenyl)Ethyne highlight the role of these compounds in organic synthesis and medicinal chemistry (Marinetti & Savignac, 2003).
Photophysical Properties Study
Phosphonate ligands, including diethyl 4-(2,2'-bipyrid-4-yl)benzylphosphonate, have been synthesized and their photophysical properties studied. These studies include understanding their redox behavior and luminescence quenching, which is important in the development of luminescent materials and sensors (Montalti et al., 2000).
Coordination Chemistry
Diethyl phosphonates are used in coordination chemistry, for example, in the synthesis of complexes with lanthanide ions. These complexes have potential applications in areas like semiconductor surface immobilization (Koehne et al., 2021).
Synthesis of Phosphorylated Derivatives
They are involved in the synthesis of phosphorylated derivatives, such as diethyl [2-(2-alkyl-3-oxo-2,3-dihydro-1H-isoindol-1-yl)ethyl]phosphonates, which have applications in medicinal chemistry (Jóźwiak et al., 2014).
Spectroscopic Analysis and DFT Studies
Phosphonate compounds, including diethyl (3-nitrobenzylideneamino)(phenyl)methylphosphonate, have been synthesized and analyzed using spectroscopic techniques. Computational studies like DFT have been conducted to understand their stability and properties (Ali et al., 2020).
Green Synthesis of Inhibitors
Diethyl phosphonates have been synthesized using green chemistry principles. These compounds, such as diethyl((2-iodo-4-(trifluoromethyl)phenyl)amino)(aryl)methyl)phosphonates, have shown potential as α-glucosidase inhibitors, which are important in medicinal chemistry (Shaik et al., 2020).
Safety and Hazards
Diethyl (4-Isopropylbenzyl)phosphonate can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, and avoid ingestion and inhalation . The compound should be stored in a dry, cool, and well-ventilated place .
Mechanism of Action
Target of Action
The primary target of Diethyl (4-Isopropylbenzyl)phosphonate is the LiNi0.5Mn1.5O4 (LNMO) cathode in high-voltage Li-ion batteries . The compound acts as a positive film-forming additive for the LNMO cathode .
Mode of Action
This compound interacts with its target, the LNMO cathode, by preferentially oxidizing decomposition during the charging process . This action inhibits the continuous electrolyte decomposition and promotes the formation of a protective cathode layer .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the charging process of the LNMO cathode in high-voltage Li-ion batteries . The compound’s preferential oxidation of decomposition during this process results in the inhibition of continuous electrolyte decomposition and the promotion of a protective cathode layer .
Pharmacokinetics
By adding 1 wt.% this compound in carbonate electrolyte, the rate and cycling performances of LNMO have been improved .
Result of Action
The molecular and cellular effects of this compound’s action include the stabilization of the LNMO/electrolyte interface and crystal structures . LNMO/Li half-cell using the electrolyte with 1 wt.% this compound delivers better rate capabilities and capacity retention of 92.8% after 200 cycles at 3 C .
Action Environment
The action, efficacy, and stability of this compound are influenced by the environment within the high-voltage Li-ion battery. The compound’s ability to preferentially oxidize decomposition during the charging process is crucial for inhibiting continuous electrolyte decomposition and promoting the formation of a protective cathode layer .
properties
IUPAC Name |
1-(diethoxyphosphorylmethyl)-4-propan-2-ylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23O3P/c1-5-16-18(15,17-6-2)11-13-7-9-14(10-8-13)12(3)4/h7-10,12H,5-6,11H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQDLJDZVTOWKTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC1=CC=C(C=C1)C(C)C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60593983 | |
Record name | Diethyl {[4-(propan-2-yl)phenyl]methyl}phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60593983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77237-55-9 | |
Record name | Diethyl {[4-(propan-2-yl)phenyl]methyl}phosphonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60593983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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